Cas no 2169175-25-9 (4-Ethynyl-1-methyl-1H-pyrazol-5-amine)

• Product Name: 4-Ethynyl-1-methyl-1H-pyrazol-5-amine
• CAS No: 2169175-25-9
• MF: C₆H₇N₃
• MW: 121.139880418777
• CID: 6354835
• PubChem ID: 123812118
• Update Time: 2025-10-21

4-Ethynyl-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-7171405
• 2169175-25-9
• 4-Ethynyl-1-methyl-1H-pyrazol-5-amine

• Inchi： 1S/C6H7N3/c1-3-5-4-8-9(2)6(5)7/h1,4H,7H2,2H3
• InChI Key： WBZVQSWDQKBJHH-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C#C)C=N1)N

Computed Properties

• Exact Mass: 121.063997236g/mol
• Monoisotopic Mass: 121.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 4-Ethynyl-1-methyl-1H-pyrazol-5-amine

4-Ethynyl-1-methyl-1H-pyrazol-5-amine: A Comprehensive Overview

The compound4-Ethynyl-1-methyl-1H-pyrazol-5-amine, identified by the CAS number2169175-25-9, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of an ethynyl group (-C≡CH) at the 4-position and a methyl group (-CH3) at the 1-position, along with an amine group (-NH2) at the 5-position, imparts unique electronic and structural properties to this molecule.

Recent studies have highlighted the importance of4-Ethynyl-1-methyl-1H-pyrazol-5-amine in drug discovery and development. Its structure allows for diverse functionalization, making it a valuable scaffold for designing bioactive molecules. For instance, researchers have explored its potential as a kinase inhibitor, which is crucial in treating various diseases, including cancer. The compound's ability to interact with biological targets through hydrogen bonding and π–π interactions has been extensively studied, revealing promising results in preclinical models.

In addition to its pharmaceutical applications, 4-Ethynyl-1-methyl-1H-pyrazol-5-amine has garnered attention in materials science due to its ability to form stable coordination complexes. These complexes exhibit unique magnetic and electronic properties, making them candidates for applications in spintronics and quantum computing. Recent advancements in synthetic methodologies have enabled the scalable production of this compound, further enhancing its potential for industrial applications.

The synthesis of4-Ethynyl-1-methyl-1H-pyrazol-5-amine typically involves a multi-step process that combines nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced efficiently for both academic and commercial purposes. The use of transition metal catalysts has also been explored to facilitate key transformations, such as the formation of the pyrazole ring.

Beyond its direct applications, 4-Ethynyl-1-methyl-1H-pyrazol-5-amie serves as a valuable tool in organic synthesis. Its reactivity under various conditions allows chemists to explore novel reaction pathways, leading to the discovery of new chemical entities with unprecedented properties. For example, recent studies have demonstrated its utility in click chemistry reactions, where it acts as a versatile building block for constructing complex molecular architectures.

In conclusion,4-Ethynyl-1-methyl-1H-pyrazol